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Compound of Interest

Compound Name: Sulfoxaflor-d3

Cat. No.: B15609039

Essential Safety and Handling Guide for
Sulfoxaflor-d3

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling Sulfoxaflor-d3. The following
procedures are designed to ensure safe handling, storage, and disposal of this compound in a
laboratory setting.

Core Safety and Handling Protocols

Sulfoxaflor-d3 is a deuterated analog of Sulfoxaflor, a systemic insecticide.[1][2] While the
deuterated form is used in research applications, the fundamental safety precautions are
aligned with those for Sulfoxaflor. It is crucial to handle this compound with care to minimize
exposure.

1. Personal Protective Equipment (PPE)

The primary route of exposure to pesticides in a laboratory setting is through skin contact.[3]
Therefore, appropriate PPE is the first line of defense.

o Hand Protection: Always wear chemical-resistant gloves.[3][4][5][6] Nitrile or neoprene
rubber gloves are recommended.[3][6] Never wear cotton, leather, or canvas gloves.[3]
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Eye Protection: Wear safety glasses with side-shields or chemical splash goggles.[3][4] In
situations with a high risk of splashing, a face shield worn over goggles is recommended.[3]

Body Protection: A lab coat or chemical-resistant apron should be worn.[3][5] For tasks with
a higher potential for spills, a Tyvek suit can provide full-body protection.[7]

Respiratory Protection: If handling the compound as a powder or if there is a risk of
aerosolization, a respirator is necessary.[4][7] A full-facepiece respirator offers both
respiratory and eye protection.[7]

. Engineering Controls

Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid form or preparing solutions.[4][8]

An emergency eyewash station and safety shower should be readily accessible in the
immediate work area.[8][9]

. Handling and Storage

Avoid all personal contact, including inhalation of dust or vapors and contact with skin and
eyes.[4][10]

Do not eat, drink, or smoke in areas where Sulfoxaflor-d3 is handled or stored.[8][10][11]

Store the compound in a tightly closed, light-shielding airtight container in a cool, dry, and
well-ventilated place.[4][8]

Store away from incompatible materials, heat sources, and direct sunlight.[8]

Herbicides and insecticides should be stored separately.[11]

. Spill and Emergency Procedures

Spills: In case of a spill, evacuate the area. Remove all ignition sources.[4] Wear appropriate
PPE and contain the spill.[4] Clean up the spill using an absorbent material and place it in a
sealed container for disposal.[4]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,
occasionally lifting the upper and lower eyelids.[4][9] Seek medical attention.[4][9]

Skin Contact: Remove contaminated clothing and rinse the affected area with plenty of soap
and water for 15-20 minutes.[4][9] Seek medical attention if irritation persists.[9]

Inhalation: Move the individual to fresh air.[8][9] If not breathing, give artificial respiration.
Seek immediate medical attention.

Ingestion: Rinse mouth with water.[4][8] Do not induce vomiting.[4] Seek immediate medical
attention.[4][8]

. Disposal Plan
Dispose of waste in accordance with all applicable federal, state, and local regulations.

Contaminated materials and empty containers should be treated as hazardous waste and
disposed of through a licensed waste disposal contractor.

Do not allow the chemical to enter drains or waterways.

Quantitative Data Summary

Property Value Reference

Molecular Weight 284.25 g/mol [12]

1000 mg/kg (female), 1405
Acute Oral LD50 (rat) [13]
mg/kg (male)

Acute Dermal LD50 (rat) > 5000 mg/kg [13]

Acute Inhalation LC50 (rat) > 2.09 mg/L [13]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of Sulfoxaflor-d3 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15609039?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

